tert-butyl 2-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)-2-methylpropanoate

• Molecular Formula: C23H26BrN3O2S
• Molecular Weight: 488.4 g/mol
• IUPAC Name: tert-butyl 2-[[5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]-2-methylpropanoate
• InChI: InChI=1S/C23H26BrN3O2S/c1-22(2,3)29-19(28)23(4,5)30-21-26-25-20(24)27(21)18-13-12-15(14-10-11-14)16-8-6-7-9-17(16)18/h6-9,12-14H,10-11H2,1-5H3
• InChI Key: OXDXCPVLDNAQHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)SC1=NN=C(N1C2=CC=C(C3=CC=CC=C32)C4CC4)Br

Description

Tert-butyl 2-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)-2-methylpropanoate is a useful research compound. Its molecular formula is C23H26BrN3O2S and its molecular weight is 488.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol (prepared as described above; 500 mg, 1.444 mmol) and tert-butyl 2-bromo-2-methylpropanoate (270 μL, 1.444 mmol) and diisopropylethylamine (755 μL, 4.332 mmol) in DMF (3 mL) was heated at 60° C. for 20 hours. The mixture was then concentrated, diethyl ether (15 mL) added, sonicated until all solids dissolved, washed with HCl with (1N, 10 mL) and extracted with diethyl ether (2×15 mL). The combined organic extracts were dried over sodium sulfate, filtered, and concentrated to afford tert-butyl 2-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)-2-methylpropanoate as a light brown foam (532 mg, 75% yield).